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Compound of Interest

Compound Name: Diethyltoluamide

Cat. No.: B7773281 Get Quote

An objective analysis of two leading insect repellents for researchers, scientists, and drug

development professionals.

In the landscape of insect repellents, N,N-Diethyl-meta-toluamide (DEET) and Ethyl

butylacetylaminopropionate (IR3535) stand out as two of the most widely utilized and effective

active ingredients. Developed in 1946 by the U.S. Army, DEET has long been considered the

gold standard for personal protection against a wide range of biting insects.[1][2] IR3535, a

synthetic amino acid developed by Merck in the 1980s, has gained prominence as a reputable

alternative with a favorable safety profile.[3][4] This guide provides a comprehensive, data-

driven comparison of their performance, supported by experimental evidence, to inform

research and development in the field of vector-borne disease prevention.

Physicochemical and Toxicological Properties
A fundamental comparison of DEET and IR3535 begins with their inherent chemical and

physical properties, which influence their formulation, stability, and toxicological profiles.
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Property Diethyltoluamide (DEET)
IR3535 (Ethyl
butylacetylaminopropionat
e)

IUPAC Name
N,N-diethyl-3-

methylbenzamide

Ethyl 3-(N-

butylacetamido)propanoate

CAS Number 134-62-3 52304-36-6

Molecular Formula C₁₂H₁₇NO C₁₁H₂₁NO₃

Molecular Weight 191.27 g/mol 215.293 g·mol⁻¹

Appearance Colorless to slightly yellow oil Colorless and odorless oil

Boiling Point 288 to 292 °C 141 °C (decomposes)

Water Solubility >1.0 g/L (>1000 mg/L) at 25 °C 70 g/L (at 20 °C)

Log P (Octanol/Water) 2.02 1.7 (at 23 °C)

Vapor Pressure 5.6 x 10⁻³ mmHg at 20 °C 0.15 ± 0.01 Pa at 20°C

Oral LD₅₀ (rat) >5000 mg/kg
2.43 ml/kg (male), 1.78 ml/kg

(female)

Dermal LD₅₀ (rat) 10000 mg/kg ≥3.18 ml/kg (rabbit)

Carcinogenicity
Not classifiable as a human

carcinogen

No long-term toxicity or

carcinogenicity studies

reported

Developmental Toxicity

No adverse effects in offspring

of rats and rabbits at normal

human doses

Animal studies have not

demonstrated developmental

toxicity

Efficacy Against Key Disease Vectors
The primary measure of a repellent's utility is its effectiveness in preventing bites from

arthropod vectors. The following table summarizes comparative efficacy data from laboratory

studies.
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Insect Species
Repellent
Concentration

Mean Protection
Time (Hours)

Study Reference

Aedes aegypti 20% DEET 5.0 Fradin & Day, 2002

20% IR3535 0.4 Fradin & Day, 2002

20% DEET 3.0 Cilek et al., 2004

20% IR3535 3.0 Cilek et al., 2004

Culex

quinquefasciatus
20% DEET 6.0 Cilek et al., 2004

20% IR3535 6.0 Cilek et al., 2004

Anopheles spp. 20% DEET 5.8 Unspecified Lab Study

20% IR3535 3.8 Unspecified Lab Study

It is important to note that the efficacy of a repellent can be influenced by factors such as the

formulation, concentration, ambient temperature, and the species of insect. While some studies

show comparable protection times for DEET and IR3535 against Aedes and Culex mosquitoes,

DEET may offer longer protection against Anopheles species, the vectors for malaria.

Mechanism of Action
The precise mechanisms by which DEET and IR3535 repel insects are still under investigation,

though several hypotheses have been proposed.

Diethyltoluamide (DEET): The mode of action for DEET is thought to be multifaceted. Early

research suggested that DEET works by blocking the olfactory receptors of insects, preventing

them from detecting attractants like lactic acid and carbon dioxide. More recent studies propose

that DEET may also act as a contact repellent due to its bitter taste and can cause confusion in

insects. There is also evidence to suggest that DEET targets octopaminergic synapses in

insects, leading to neuroexcitation and toxicity.

IR3535: The mechanism of action for IR3535 is less understood but is believed to primarily

involve interference with the insect's olfactory system. It is proposed to disrupt the ability of

insects to detect chemical cues from a host by interacting with their olfactory receptors.
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DEET Mechanism of Action

IR3535 Mechanism of Action

DEET

Blocks Olfactory Receptors
(e.g., for Lactic Acid, CO₂)

Contact Repellent
(Bitter Taste)

Neuroexcitation via
Octopaminergic Synapses

Causes Insect Confusion

IR3535 Interferes with Olfactory Receptors
(Disrupts Host Detection)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. DEET Technical Fact Sheet [npic.orst.edu]

2. DEET - Wikipedia [en.wikipedia.org]

3. Ethyl Butylacetylaminopropionate (IR3535) [benchchem.com]

4. picaridin.info [picaridin.info]

To cite this document: BenchChem. [A Head-to-Head Comparison of Diethyltoluamide
(DEET) and IR3535]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7773281#a-head-to-head-comparison-of-
diethyltoluamide-and-ir3535]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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